Cas no 136549-13-8 (7-chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine)

• Product Name: 7-chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• CAS No: 136549-13-8
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD11043774
• CID: 829134
• PubChem ID: 18406987
• Update Time: 2025-06-08

7-chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 7-chloro-2,5-dimethyl-
• 7-Chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• 7-Chloro-2,5-dimethyl-pyrazolo[1,5-a]pyrimidine
• AK-95278
• ANW-66909
• CTK8C1572
• FT-0685870
• KB-249681
• RP09320
• F8883-5194
• AS-36713
• SCHEMBL544920
• BCP20444
• EN300-396507
• Z1157836447
• QGROGNQUPBOMJQ-UHFFFAOYSA-N
• AKOS013135503
• W-205485
• 7-chloro-2,5-dimethylpyrazolo [1,5-a]pyrimidine
• MFCD11043774
• DB-333689
• DTXSID40593466
• 136549-13-8
• 7-chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine

• MDL： MFCD11043774
• Inchi： 1S/C8H8ClN3/c1-5-3-7(9)12-8(10-5)4-6(2)11-12/h3-4H,1-2H3
• InChI Key： QGROGNQUPBOMJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC2=CC(C)=NN21

Computed Properties

• Exact Mass: 181.04084
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.37
• PSA: 30.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine

Comprehensive Overview of 7-Chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 136549-13-8)

7-Chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 136549-13-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of a chloro substituent at the 7-position and methyl groups at the 2- and 5-positions enhances its reactivity and selectivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for 7-Chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine has surged, driven by its relevance in addressing global health challenges such as antibiotic resistance and chronic diseases. Search trends indicate growing interest in keywords like "pyrazolo[1,5-a]pyrimidine derivatives," "CAS 136549-13-8 applications," and "synthesis of chloro-substituted heterocycles." These queries reflect the compound's versatility and its potential to meet unmet medical needs. Its molecular framework is also being investigated for its role in modulating enzymatic pathways, which could lead to breakthroughs in targeted therapies.

The synthesis of 7-Chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity. Analytical characterization using NMR, HPLC, and mass spectrometry ensures the compound meets stringent quality standards. These methodologies align with the pharmaceutical industry's push for greener and more efficient synthetic routes, a topic frequently searched by professionals in the field.

From a commercial perspective, CAS No. 136549-13-8 is supplied by leading chemical manufacturers under stringent regulatory compliance. Its stability under ambient conditions and compatibility with common solvents make it a practical choice for industrial-scale production. Discussions in scientific forums often highlight its role in the development of next-generation small-molecule drugs, with particular emphasis on its pharmacokinetic properties. This aligns with the broader trend of optimizing drug candidates for improved bioavailability and reduced side effects.

Looking ahead, 7-Chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine is poised to play a pivotal role in interdisciplinary research. Its applications extend beyond medicine into materials science, where its electronic properties are being explored for organic semiconductors. As the scientific community continues to uncover its potential, this compound remains a focal point for innovation, addressing both current challenges and future opportunities in chemical and life sciences.